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Compound of Interest

Compound Name: 4-Formyl-3-hydroxybenzoic acid

Cat. No.: B1267309 Get Quote

An In-depth Technical Guide to 4-Formyl-3-hydroxybenzoic acid

Introduction

4-Formyl-3-hydroxybenzoic acid, a substituted aromatic carboxylic acid, serves as a

significant building block in organic synthesis. Its unique structure, featuring a carboxylic acid, a

hydroxyl group, and a formyl group on a benzene ring, offers multiple reactive sites for

chemical modification. This versatility makes it a valuable intermediate in the synthesis of more

complex molecules, particularly in the fields of medicinal chemistry and materials science. This

guide provides a comprehensive overview of its chemical properties, synthesis, applications,

and safety protocols, tailored for researchers, scientists, and professionals in drug

development.

Core Compound Identification
The fundamental identity of 4-Formyl-3-hydroxybenzoic acid is established by its unique

CAS number and structural identifiers.
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Identifier Value

CAS Number 619-12-5[1][2]

Molecular Formula C₈H₆O₄[2][3]

IUPAC Name 4-formyl-3-hydroxybenzoic acid[3]

SMILES C1=CC(=C(C=C1C(=O)O)O)C=O[3]

InChI Key FDDHFCWYCKQKGY-UHFFFAOYSA-N[4]

Physicochemical Properties
The physical and chemical characteristics of 4-Formyl-3-hydroxybenzoic acid are crucial for

its handling, storage, and application in experimental settings.

Property Value

Molecular Weight 166.13 g/mol [2][4]

Appearance White crystalline solid[2]

Melting Point 235-240 °C[2][5]

Solubility
Soluble in acid and alkali; slightly soluble in

water and common organic solvents[2]

pKa 3.66 ± 0.10 (Predicted)[2]

Storage
Keep in a dark, dry, and sealed container at

room temperature[2]

Synthesis and Experimental Protocols
4-Formyl-3-hydroxybenzoic acid can be used as a starting material for various chemical

reactions. A common protocol involves its conversion to the corresponding methyl ester, a

foundational step for further derivatization.
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Protocol 1: Synthesis of Methyl 4-formyl-3-
hydroxybenzoate
This protocol details the esterification of 4-Formyl-3-hydroxybenzoic acid.

Materials:

4-Formyl-3-hydroxybenzoic acid (5 g, 30 mmol)[4]

Methanol (70 mL)[4]

Thionyl chloride (3.29 mL, 45 mmol)[4]

Toluene (50 mL)[4]

Ethyl acetate-hexane (for recrystallization)[4]

Procedure:

Suspend 4-Formyl-3-hydroxybenzoic acid in methanol.

Add thionyl chloride dropwise to the suspension.[4]

Heat the mixture to reflux and maintain it overnight.[4]

Concentrate the mixture to dryness.

Add toluene and concentrate again to remove residual reagents.[4]

Recrystallize the resulting residue from an ethyl acetate-hexane mixture.[4]

The final product is methyl 4-formyl-3-hydroxybenzoate, obtained with a typical yield of

around 85%.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1267309?utm_src=pdf-body
https://www.benchchem.com/product/b1267309?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/product/b1267309?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Formyl-3-hydroxybenzoic acid
in Methanol

Add Thionyl Chloride
(dropwise)

Reactant

Reflux Overnight

Initiate Reaction

Concentrate to Dryness

Post-Reaction

Add Toluene &
Concentrate Again

Purification Step 1

Recrystallize from
Ethyl Acetate-Hexane

Purification Step 2

Methyl 4-formyl-3-hydroxybenzoate
(Yield: ~85%)

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 4-formyl-3-hydroxybenzoate.
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Applications in Research and Drug Development
4-Formyl-3-hydroxybenzoic acid is primarily utilized as an intermediate in the synthesis of

various high-value organic compounds.[2] Its derivatives have shown potential in several

research areas.

Fluorescent Probes: It serves as a reactant for preparing pH-sensitive fluorescent probes,

such as 4,4'-(hydrazine-1,2-diylidene bis(methanylylidene)) bis(3-hydroxybenzoic acid)

(HDBB), through a condensation reaction with hydrazine.[5]

Heterocyclic Compounds: The compound can be used to synthesize benzocoumarin

fluorescent dyes and 2-Oxo-2H-1-benzopyran-3,7-dicarboxylic acid via condensation with

diethyl malonate.[5]

Coordination Chemistry: It is a precursor for creating Schiff base ligands, which are essential

for preparing stable and functional metal complexes.[5]

Drug Discovery Context: While direct biological activities are not extensively documented, its

parent structure, p-hydroxybenzoic acid, and its derivatives are known for a wide range of

biological properties, including antimicrobial, antioxidant, and anti-inflammatory effects.[6][7]

This suggests that derivatives of 4-Formyl-3-hydroxybenzoic acid could be promising

candidates for drug discovery programs. For instance, the broader class of formylbenzoic

acids is crucial in synthesizing potent inhibitors for the dengue virus protease and

antagonists for the human glucagon receptor.[8]
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Caption: Synthetic utility of 4-Formyl-3-hydroxybenzoic acid as a precursor.

Safety and Handling
Proper handling of 4-Formyl-3-hydroxybenzoic acid is essential in a laboratory setting. The

compound is classified as harmful and an irritant.

Hazard Class GHS Classification Precautionary Statements

Acute Toxicity, Oral H302: Harmful if swallowed[3]

P270: Do not eat, drink or

smoke when using this

product. P301+P317: IF

SWALLOWED: Get medical

help.[3]

Skin Irritation H315: Causes skin irritation[3]

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1][3]

Skin Sensitization
H317: May cause an allergic

skin reaction[3]

P261: Avoid breathing dust.

P333+P317: If skin irritation or

rash occurs: Get medical help.

[3]

Eye Irritation
H319: Causes serious eye

irritation[3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3]

Personal Protective Equipment (PPE): It is recommended to use a dust mask (type N95, US),

eyeshields, faceshields, and gloves when handling this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1267309?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267309?utm_src=pdf-body
https://www.benchchem.com/product/b1267309?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://georganics.sk/chemical/4-formyl-3-hydroxybenzoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://georganics.sk/chemical/4-formyl-3-hydroxybenzoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Formyl-3-hydroxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

